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For researchers, scientists, and drug development professionals relying on precise

measurements in demanding industrial environments, the selection of an appropriate

accelerometer is paramount. This guide provides a detailed comparison of the CTC AC915
industrial accelerometer with other prominent alternatives on the market. The comparison is

based on key performance specifications provided by the manufacturers, supplemented with

an overview of standardized experimental protocols for performance validation.

Performance Specifications: A Head-to-Head
Comparison
The following table summarizes the key quantitative performance metrics of the CTC AC915
and comparable industrial accelerometers from leading manufacturers, including Wilcoxon,

Hansford Sensors, and PCB Piezotronics. All selected models are designed for use in

hazardous environments and offer a sensitivity of 100 mV/g.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665393?utm_src=pdf-interest
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specification CTC AC915
Wilcoxon
786A-IS

PCB
Piezotronics
EX603C01

Hansford
Sensors HS-
100I

Sensitivity
100 mV/g

(±10%)
100 mV/g (±5%)

100 mV/g

(±10%)

100 mV/g

(±10%)

Frequency

Response

(±3dB)

0.5 - 15,000 Hz 0.5 - 14,000 Hz 0.5 - 10,000 Hz 2 - 6,000 Hz

Dynamic Range ± 50 g, peak ± 80 g, peak ± 50 g, peak ± 80 g

Resonant

Frequency
> 23 kHz 30 kHz > 25 kHz > 8 kHz

Temperature

Range

-40 to 121°C (-40

to 250°F)

-55 to 120°C (-67

to 248°F)

-54 to 121°C (-65

to 250°F)

-55 to 90°C (-67

to 194°F)

Hazardous Area

Certifications

CSA, ATEX,

IECEx

CSA, ATEX,

IECEx

CSA, ATEX,

IECEx
ATEX, IECEx

Sensing Element PZT Ceramic PZT, Shear Ceramic
PZT/Compressio

n

Housing Material
316L Stainless

Steel

316L Stainless

Steel

316L Stainless

Steel
Stainless Steel

Weight 91 grams 90 grams 51 grams
140 grams

(typical)

Experimental Protocols for Performance Verification
While direct third-party experimental comparisons of these specific models are not readily

available, the performance of industrial accelerometers is typically validated using standardized

testing methodologies. These protocols provide a framework for objective assessment of key

specifications.

Sensitivity and Frequency Response Calibration (ISO
16063-21)
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A primary standard for accelerometer calibration is ISO 16063-21, which outlines calibration by

comparison to a reference transducer.[1]

Objective: To determine the sensitivity of the accelerometer at a reference frequency

(typically 100 Hz) and its frequency response over a specified range.

Methodology:

The accelerometer under test is mounted back-to-back with a reference accelerometer

onto an electrodynamic shaker.

The shaker generates sinusoidal vibrations at a controlled frequency and amplitude.

The output voltage of both the test accelerometer and the reference accelerometer are

measured simultaneously.

The sensitivity is calculated as the ratio of the output voltage to the input acceleration.

To determine the frequency response, the frequency of the shaker is swept across the

desired range while maintaining a constant acceleration, and the sensitivity is recorded at

various frequency points.

Shock Testing
Objective: To evaluate the accelerometer's ability to withstand and accurately measure

sudden impacts.

Methodology:

The accelerometer is mounted to a shock calibration system, which can generate

controlled, short-duration impacts.

The accelerometer's output is compared to that of a reference accelerometer to assess its

linearity and survivability under high-g conditions.

Temperature Sensitivity Testing
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Objective: To determine the effect of temperature variations on the accelerometer's

sensitivity.

Methodology:

The accelerometer is placed in a temperature-controlled chamber.

The sensitivity is measured at various temperatures across the specified operating range

while the accelerometer is subjected to a constant vibration.

The change in sensitivity as a function of temperature is then plotted.

Spectral Noise Analysis
Objective: To quantify the inherent electronic noise of the accelerometer.

Methodology:

The accelerometer is placed in a quiet environment with minimal external vibration.

The output signal is captured and analyzed using a spectrum analyzer.

The spectral noise is typically expressed in µg/√Hz at specific frequencies (e.g., 10 Hz,

100 Hz, 1000 Hz).

Visualizing the Selection Process
The selection of an appropriate industrial accelerometer is a multi-faceted process that

depends on the specific application requirements. The following diagram illustrates a logical

workflow for making an informed decision.
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Start: Define Application Requirements
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No
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Yes

Yes No
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Determine Max Expected Amplitude (g)
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In conclusion, the CTC AC915 is a robust and reliable industrial accelerometer with

performance specifications that are highly competitive with other leading brands. The choice

between the AC915 and its alternatives will ultimately depend on the specific demands of the

application, including the required frequency response, dynamic range, and environmental

conditions. By carefully considering the data presented and following a structured selection

process, researchers and professionals can confidently choose the optimal sensor for their

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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